Cas no 2229297-56-5 (3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile
• CAS No: 2229297-56-5
• MF: C₈H₅Cl₂FN₂O
• MW: 235.042503118515
• CID: 6150172
• PubChem ID: 165662480
• Update Time: 2025-08-05

3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile
• 2229297-56-5
• EN300-1975861

• Inchi： 1S/C8H5Cl2FN2O/c9-7-4(6(14)1-2-12)3-5(11)8(10)13-7/h3,6,14H,1H2
• InChI Key： RQLRWVSRWCIKEI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(CC#N)O

Computed Properties

• Exact Mass: 233.9762963g/mol
• Monoisotopic Mass: 233.9762963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.9Ų

Additional information on 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile

Introduction to 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile (CAS No. 2229297-56-5)

3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile, with the CAS number 2229297-56-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a 2,6-dichloro-5-fluoropyridine moiety and a 3-hydroxypropanenitrile functional group. These structural features contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical formula of 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile is C₁₀H₇Cl₂FN₂O, and its molecular weight is approximately 261.07 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 2,6-dichloro-5-fluoropyridine with an appropriate nitrile precursor, followed by hydroxylation to introduce the hydroxyl group.

In recent years, 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile has been the subject of several studies aimed at elucidating its biological properties and potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile demonstrated significant antiproliferative effects on human cancer cell lines. The compound was found to inhibit the growth of several types of cancer cells, including those derived from breast, lung, and colon cancers. This finding suggests that it may have potential as a novel anticancer agent.

Beyond its anticancer properties, 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile has also been investigated for its anti-inflammatory effects. In a study published in the European Journal of Pharmacology in 2020, the compound was shown to reduce inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The pharmacokinetic properties of 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile have also been studied to assess its suitability for therapeutic use. Research has indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development.

In addition to its biological activities, the synthetic accessibility and structural stability of 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile make it an attractive candidate for further optimization and drug development. Chemists can modify the structure to enhance its potency and selectivity while minimizing potential side effects.

The safety profile of 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have shown that the compound is well-tolerated at therapeutic doses in animal models. However, more comprehensive safety studies are needed to ensure its safety in humans before it can advance to clinical trials.

In conclusion, 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-hydroxypropanenitrile (CAS No. 2229297-56-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.